Cas no 15846-14-7 (4,6-Dimethoxy-5-nitropyrimidine)

• Product Name: 4,6-Dimethoxy-5-nitropyrimidine
• CAS No: 15846-14-7
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• MDL: MFCD00129731
• CID: 175267
• PubChem ID: 85139
• Update Time: 2025-04-19

4,6-Dimethoxy-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethoxy-5-nitropyrimidine
• 4,6-Dimethoxy-5-nitropyrimidin
• 4,6-Dimethoxy-5-nitro-pyrimidin
• 4,6-dimethoxy-5-nitro-pyrimidine
• 5-Nitro-4,6-dimethoxy-pyrimidin
• 5-nitro-4,6-dimethoxypyrimidine
• Einecs 239-955-5
• Pyrimidine, 4,6-dimethoxy-5-nitro-
• AK142125
• VPNSJECDVDBDTA-UHFFFAOYSA-N
• EBD95551
• SBB055920
• FCH839633
• AX8232652
• X5147
• ST24042647
• AKOS002662796
• SB57391
• AMY072
• SCHEMBL9165003
• A883428
• SY317092
• 15846-14-7
• NS00025150
• DTXSID3065956
• DS-7490
• CS-0150620
• MFCD00129731
• DTXCID4035093
• DB-228957
• AC-907/25004562

• MDL： MFCD00129731
• Inchi： 1S/C6H7N3O4/c1-12-5-4(9(10)11)6(13-2)8-3-7-5/h3H,1-2H3
• InChI Key： VPNSJECDVDBDTA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(N=CN=1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.04371
• Monoisotopic Mass: 185.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.1
• XLogP3: 0.6

Experimental Properties

• Density: 1.364±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 364.4°Cat760mmHg
• Flash Point: 174.2°C
• Refractive Index: 1.536
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 87.38